Cas no 67264-20-4 (4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol)

4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol structure
67264-20-4 structure
Product Name:4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
CAS No:67264-20-4
MF:C15H16O3
MW:244.285744667053
CID:965678
PubChem ID:320671
Update Time:2025-04-19

4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
    • 4-[(4-methoxyphenyl)methyl]-5-methylbenzene-1,2-diol
    • NSC 269115
    • DTXSID70313331
    • NSC269115
    • 67264-20-4
    • OBTUSAQUINONE DERIV JURD 2287
    • NSC-269115
    • Inchi: 1S/C15H16O3/c1-10-7-14(16)15(17)9-12(10)8-11-3-5-13(18-2)6-4-11/h3-7,9,16-17H,8H2,1-2H3
    • InChI Key: JAZQZZXWENNEBA-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=C(C=1)CC1C=CC(=CC=1)OC)O

Computed Properties

  • Exact Mass: 244.10998
  • Monoisotopic Mass: 244.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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